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Compound of Interest

Compound Name: 2-(Chloromethyl)-6-fluorophenol

Cat. No.: B13555049

Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Chloro-6-fluorophenol

Disclaimer: This guide provides comprehensive safety and handling information for 2-Chloro-6-

fluorophenol (CAS No. 2040-90-6). An authoritative Safety Data Sheet (SDS) for the specific

compound "2-(Chloromethyl)-6-fluorophenol" was not located in a diligent search of available

resources. Due to the potential for significantly different reactivity and toxicity conferred by the

chloromethyl group, the information herein should not be directly extrapolated to 2-
(Chloromethyl)-6-fluorophenol. It is presented on the strong likelihood that the intended

compound of interest was the more common intermediate, 2-Chloro-6-fluorophenol.

Introduction
2-Chloro-6-fluorophenol is a halogenated aromatic compound of significant interest in

medicinal chemistry and materials science. It serves as a critical building block in the synthesis

of complex molecules, including pharmaceuticals and agrochemicals.[1][2] For instance, it is a

key intermediate in the production of the non-steroidal anti-inflammatory drug (NSAID)

Lumiracoxib.[3] The dual halogen substitution on the phenol ring imparts unique chemical

properties but also necessitates a thorough understanding of its hazard profile to ensure safe

handling. This guide is designed for researchers, chemists, and drug development
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professionals, offering an in-depth perspective on the safety, handling, and emergency

protocols associated with this compound, grounded in authoritative data.

Chemical Identification and Physicochemical
Properties
A precise understanding of a compound's physical and chemical properties is the foundation of

safe laboratory practice. These properties dictate appropriate storage conditions, predict its

behavior in various experimental setups, and inform risk assessments.

Property Value Source

Chemical Name 2-Chloro-6-fluorophenol [4]

CAS Number 2040-90-6 [4][5]

Molecular Formula C₆H₄ClFO [4][6]

Molecular Weight 146.55 g/mol [1][4]

Appearance
White to light yellow powder or

crystal
[1][7]

Melting Point 62-65 °C (lit.) [7]

Boiling Point 160.6 ± 20.0 °C (Predicted) [7]

pKa 7.23 ± 0.10 (Predicted) [7]

Solubility Soluble in Methanol [7]

Hazard Identification and GHS Classification
2-Chloro-6-fluorophenol is classified as a hazardous chemical under the Globally Harmonized

System (GHS).[5][8] The primary hazards are related to its corrosive nature, oral toxicity, and

potential for long-term health and environmental effects. A clear understanding of these

classifications is essential for implementing appropriate safety measures.

GHS Hazard Pictograms and Statements
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The following diagram illustrates the GHS pictograms applicable to 2-Chloro-6-fluorophenol,

providing an immediate visual warning of the primary hazards.

GHS Hazard Pictograms
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Caption: GHS Pictograms for 2-Chloro-6-fluorophenol.

Summary of Hazards
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Hazard Class GHS Statement Code Statement

Acute Oral Toxicity H302 Harmful if swallowed.[8][9]

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage.[8]

Eye Damage/Irritation H314
Causes severe skin burns and

eye damage.[8]

Germ Cell Mutagenicity H341
Suspected of causing genetic

defects.[8]

Reproductive Toxicity H361
Suspected of damaging fertility

or the unborn child.[8]

Aquatic Hazard (Chronic) H411
Toxic to aquatic life with long

lasting effects.[5][8]

Toxicology and Routes of Exposure
Exposure to 2-Chloro-6-fluorophenol can lead to both acute and chronic health effects. The

corrosive nature of phenols, combined with the specific toxicity of this halogenated derivative,

requires stringent measures to prevent contact.

Primary Routes of Exposure:

Inhalation: While it is a solid at room temperature, heating or aerosolization can lead to

inhalation of dust or vapors, which may cause respiratory irritation.[10]

Dermal Contact: This is a primary risk. The compound causes severe skin burns.[5][8]

Phenols are readily absorbed through the skin, leading to systemic toxicity.

Eye Contact: Direct contact can cause severe eye damage.[5][8]

Ingestion: Ingestion is harmful and can cause severe damage to the gastrointestinal tract

due to its corrosive nature.[5][8]

Systemic and Long-Term Effects:
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Systemic Toxicity: Similar to other phenol compounds, absorption can lead to systemic

effects. An incident involving a community exposure to a mixture containing 2-chloro-6-

fluorophenol reported symptoms including headache, throat irritation, cough, and

gastrointestinal distress.[11]

Organ Damage: Lethal doses of related phenol compounds are known to cause functional

changes in the brain and liver necrosis.[11]

Genetic and Reproductive Hazards: The compound is suspected of causing genetic defects

and damaging fertility or the unborn child, mandating extreme caution for all personnel,

especially those of reproductive age.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.researchgate.net/publication/10902579_A_community_exposure_to_2-chloro-6-fluorophenol
https://www.researchgate.net/publication/10902579_A_community_exposure_to_2-chloro-6-fluorophenol
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23303~~PDF~~MTR~~CGV4~~EN~~2025-10-06%2017:00:26~~2-Chloro-6-fluorophenol~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13555049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Routes of Exposure
Primary Target Organs

2-Chloro-6-fluorophenol
(Solid/Dust/Vapor)

Inhalation

Dermal Contact

Eye Contact

Ingestion

Respiratory Tract
(Irritation)

Skin & Mucous Membranes
(Severe Burns)

Systemic Circulation
(CNS, Liver)

Absorption

Eyes
(Severe Damage)

GI Tract
(Corrosion)

Absorption Reproductive Organs

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13555049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Occurs

Ensure Scene Safety
& Call for Help

Identify Route of Exposure

INHALATION:
Move to fresh air.

Administer oxygen if needed.

Inhalation

SKIN CONTACT:
Remove contaminated clothing.

Flush with water for 15+ min.

Skin

EYE CONTACT:
Flush with water for 15+ min.

Remove contact lenses.

Eye

INGESTION:
Rinse mouth.

Do NOT induce vomiting.

Ingestion

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for exposure incidents.

Safe Handling, Storage, and Engineering Controls
Proactive safety measures are paramount to prevent exposure. This involves a multi-layered

approach encompassing engineering controls, administrative procedures, and personal

protective equipment (PPE).

Engineering Controls
Ventilation: All handling of 2-Chloro-6-fluorophenol, including weighing and preparing

solutions, must be conducted in a certified chemical fume hood to prevent inhalation of dust
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or vapors. [5][12]* Safety Equipment: Eyewash stations and safety showers must be readily

accessible and tested regularly. [5]

Handling Procedures
Avoid Contact: Do not get in eyes, on skin, or on clothing. [8]* Avoid Dust Formation: Handle

as a crystalline solid carefully to minimize the generation of dust. [13]* Hygiene: Wash hands

thoroughly after handling. Do not eat, drink, or smoke in the laboratory. [5][9]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield when handling the

solid or its solutions. [5][12]* Hand Protection: Wear appropriate chemical-resistant gloves

(e.g., butyl rubber, neoprene). Double gloving is recommended. Inspect gloves prior to use

and change them immediately if contaminated. [5][12]* Skin and Body Protection: Wear a

fully buttoned lab coat, long pants, and closed-toe shoes. For tasks with a higher risk of

splashing, a chemically resistant apron is required. [5][12]

Storage Requirements
Location: Store in a cool, dry, well-ventilated area designated for corrosive materials. [5]

[8]Keep locked up. [5]* Container: Keep containers tightly closed to prevent moisture

absorption and contamination. [8]* Incompatibilities: Segregate from strong oxidizing agents,

acids, and bases. [14][15]Store away from heat, sparks, and open flames. [12]

Safe Handling of
2-Chloro-6-fluorophenol

Engineering Controls

Most Effective

Administrative Controls
(Work Practices)

Personal Protective
Equipment (PPE)

Least Effective

Chemical Fume Hood Eyewash / Safety Shower Standard Operating
Procedures (SOPs) Personnel Training Strict Hygiene Policy Goggles & Face Shield Resistant Gloves Lab Coat & Apron
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Caption: Hierarchy of controls for safe laboratory use.

Accidental Release and Disposal
Spill Response

Evacuate non-essential personnel from the area.

Wear full PPE, including respiratory protection if dust is airborne.

Prevent further dispersal. For solid spills, carefully sweep up the material, avoiding dust

generation, and place it into a suitable, labeled container for disposal. [8]4. Do not flush spills

into the sewer system, as the material is toxic to aquatic life. [8]5. Clean the spill area

thoroughly with an appropriate solvent and then soap and water.

Waste Disposal
Dispose of waste contents and containers in accordance with all local, state, and federal

regulations.

This material should be treated as hazardous waste. [5][8]Contact your institution's

Environmental Health and Safety (EHS) office for specific disposal procedures. [16]

Synthesis and Research Applications
2-Chloro-6-fluorophenol is typically synthesized from o-fluorophenol through processes such as

direct chlorination with sodium hypochlorite or a multi-step sulfonation-chlorination-hydrolysis

route. [3][17]Its primary value lies in its role as a versatile intermediate. The chlorine and

fluorine atoms provide specific electronic properties and reactive handles for further chemical

modification, making it a valuable precursor in the synthesis of pharmaceuticals and

agrochemicals where precise molecular architecture is required. [1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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